2-Amino-4-methoxy-biphenyl
Cat. No. B8770422
M. Wt: 199.25 g/mol
InChI Key: PBXBUVMSXRFGIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:18][CH2:19][OH:20].[CH3:1][O:2][c:3]1[cH:4][c:5]([N+:15]([O-:16])=[O:17])[c:6](-[c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[cH:7][cH:8]1.[OH2:21]>>[CH3:1][O:2][c:3]1[cH:4][c:5]([NH2:15])[c:6](-[c:9]2[cH:10][cH:11][cH:12][cH:13][cH:14]2)[cH:7][cH:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1ccc(-c2ccccc2)c([N+](=O)[O-])c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1ccc(-c2ccccc2)c(N)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
